Cas no 871688-93-6 (2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine)

• Product Name: 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine
• CAS No: 871688-93-6
• MF: C₁₀H₉F₃N₂S
• MW: 246.252071142197
• MDL: MFCD08239625
• CID: 3109123
• PubChem ID: 7131976
• Update Time: 2025-10-21

2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]ethanamine
• 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine
• 871688-93-6
• SCHEMBL4900594
• EN300-24119
• AKOS009090025
• 2-[5-(Trifluoromethyl)-1,3-benzothiazol-2-yl]ethan-1-amine
• 2-Benzothiazoleethanamine, 5-(trifluoromethyl)-
• ORMPPQIXDBKVSI-UHFFFAOYSA-N
• HMS1779P07

• MDL： MFCD08239625
• Inchi： 1S/C10H9F3N2S/c11-10(12,13)6-1-2-8-7(5-6)15-9(16-8)3-4-14/h1-2,5H,3-4,14H2
• InChI Key： ORMPPQIXDBKVSI-UHFFFAOYSA-N
• SMILES： S1C(CCN)=NC2C=C(C(F)(F)F)C=CC1=2

Computed Properties

• Exact Mass: 246.04385396Da
• Monoisotopic Mass: 246.04385396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine

Recent Advances in the Study of 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine (CAS: 871688-93-6)

The compound 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine (CAS: 871688-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine as a key intermediate in the development of novel benzothiazole derivatives. Benzothiazoles are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The trifluoromethyl group in this compound enhances its metabolic stability and bioavailability, making it a promising scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. The researchers employed a combination of molecular docking and in vitro assays to elucidate its mechanism of action, revealing high binding affinity and specificity for the target kinases. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and psoriasis.

Another significant development involves the compound's role in cancer research. A preclinical study conducted by a team at the National Cancer Institute explored its cytotoxic effects on various cancer cell lines. The results indicated that 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. This discovery opens new avenues for the development of targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that reduces the use of hazardous reagents and improves overall efficiency. This progress is critical for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as absorption and distribution, require further investigation to assess its suitability as a drug candidate. Additionally, more extensive toxicology studies are needed to ensure safety and minimize potential side effects.

In conclusion, 2-5-(trifluoromethyl)-1,3-benzothiazol-2-ylethan-1-amine (CAS: 871688-93-6) represents a versatile and pharmacologically active compound with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted applications, positioning it as a valuable asset in the development of next-generation therapeutics.